Cas no 2241877-13-2 (4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane)
2241877-13-2 structure
Product Name:4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane
CAS No:2241877-13-2
MF:C10H15BO2S
MW:213.119386911392
CID:6819371
PubChem ID:133553659
Update Time:2025-03-02
4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- (Thiophene-d3)-3-boronic acid pinacol ester
- 2241877-13-2
- 4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane
- F96054
- CS-19533
-
- Inchi: 1S/C10H15BO2S/c1-9(2)10(3,4)13-11(12-9)8-5-6-14-7-8/h5-7H,1-4H3/i5D,6D,7D
- InChI Key: HQXQOBAEDQBINI-CRSPMMAGSA-N
- SMILES: S1C([2H])=C([2H])C(B2OC(C)(C)C(C)(C)O2)=C1[2H]
Computed Properties
- Exact Mass: 213.1074113Da
- Monoisotopic Mass: 213.1074113Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.7Ų
4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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